Cas no 1396683-07-0 (N-(4-{4-fluoro-3-(trifluoromethyl)phenylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide)

• Product Name: N-(4-{4-fluoro-3-(trifluoromethyl)phenylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide
• CAS No: 1396683-07-0
• MF: C₁₆H₉F₄N₅O₃
• MW: 395.267976522446
• CID: 6039626
• PubChem ID: 71788471
• Update Time: 2025-06-14

N-(4-{4-fluoro-3-(trifluoromethyl)phenylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{4-fluoro-3-(trifluoromethyl)phenylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide
• 1396683-07-0
• VU0536101-1
• N-(4-fluoro-3-(trifluoromethyl)phenyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide
• F6196-0940
• N-[4-fluoro-3-(trifluoromethyl)phenyl]-2-(pyrazine-2-carbonylamino)-1,3-oxazole-4-carboxamide
• N-(4-{[4-fluoro-3-(trifluoromethyl)phenyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide
• AKOS024537611

• Inchi： 1S/C16H9F4N5O3/c17-10-2-1-8(5-9(10)16(18,19)20)23-14(27)12-7-28-15(24-12)25-13(26)11-6-21-3-4-22-11/h1-7H,(H,23,27)(H,24,25,26)
• InChI Key： WWGAXRGPTFAYFK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(F)(F)F)NC(C1=COC(NC(C2C=NC=CN=2)=O)=N1)=O

Computed Properties

• Exact Mass: 395.06415181g/mol
• Monoisotopic Mass: 395.06415181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 110Ų

Additional information on N-(4-{4-fluoro-3-(trifluoromethyl)phenylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide

Recent Advances in the Study of N-(4-{4-fluoro-3-(trifluoromethyl)phenylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide (CAS: 1396683-07-0)

N-(4-{4-fluoro-3-(trifluoromethyl)phenylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide (CAS: 1396683-07-0) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxazole-pyrazine scaffold, has shown promising potential in targeting specific biological pathways, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research and development.

The synthesis of N-(4-{4-fluoro-3-(trifluoromethyl)phenylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide involves a multi-step process that ensures high purity and yield. The compound's structure has been optimized to enhance its binding affinity to target proteins, as demonstrated by recent crystallographic studies. These studies reveal that the trifluoromethyl and fluoro substituents play a critical role in stabilizing interactions with the active sites of target enzymes, thereby improving its inhibitory activity.

In preclinical studies, N-(4-{4-fluoro-3-(trifluoromethyl)phenylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide has exhibited potent activity against a range of cancer cell lines, including those resistant to conventional therapies. Its ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, has been particularly noteworthy. Additionally, the compound has shown favorable pharmacokinetic profiles in animal models, with good oral bioavailability and minimal off-target effects, suggesting its potential as a lead candidate for further clinical development.

Recent research has also explored the compound's application in inflammatory diseases. Preliminary data indicate that it can effectively suppress the production of pro-inflammatory cytokines by inhibiting specific kinases involved in immune response regulation. This dual functionality—targeting both oncogenic and inflammatory pathways—positions N-(4-{4-fluoro-3-(trifluoromethyl)phenylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide as a versatile therapeutic agent with broad applicability.

Despite these promising findings, challenges remain in the development of N-(4-{4-fluoro-3-(trifluoromethyl)phenylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be addressed in ongoing and future studies. However, the compound's unique chemical properties and biological activity make it a compelling subject for further investigation, with the potential to yield significant advancements in targeted therapy.

In conclusion, N-(4-{4-fluoro-3-(trifluoromethyl)phenylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide (CAS: 1396683-07-0) represents a promising avenue for research in chemical biology and medicinal chemistry. Its multifaceted mechanism of action and favorable pharmacokinetic profile underscore its potential as a therapeutic agent in oncology and inflammatory diseases. Continued research and development efforts will be crucial in translating these preclinical findings into clinical applications, ultimately benefiting patients worldwide.